Cas no 1038389-86-4 (Ethyl 8-bromo-2-(trifluoromethyl)imidazo-1,2-apyridine-3-carboxylate)

• Product Name: Ethyl 8-bromo-2-(trifluoromethyl)imidazo-1,2-apyridine-3-carboxylate
• CAS No: 1038389-86-4
• MF: C₁₁H₈BrF₃N₂O₂
• MW: 337.092632293701
• MDL: MFCD12025881
• CID: 1068231
• PubChem ID: 45588237
• Update Time: 2025-09-24

Ethyl 8-bromo-2-(trifluoromethyl)imidazo-1,2-apyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-bromo-2-(trifluoromethyl)imidazo-[1,2-a]pyridine-3-carboxylate
• AG-B-63909
• CD-0279
• CTK6F5559
• MolPort-009-195-775
• J-521231
• MFCD12025881
• DTXSID30670598
• AKOS005072063
• CS-0440132
• ethyl 8-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
• ethyl8-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
• 1038389-86-4
• Ethyl 8-bromo-2-(trifluoromethyl)imidazo-1,2-apyridine-3-carboxylate

• MDL： MFCD12025881
• Inchi： 1S/C11H8BrF3N2O2/c1-2-19-10(18)7-8(11(13,14)15)16-9-6(12)4-3-5-17(7)9/h3-5H,2H2,1H3
• InChI Key： JQHNAZOKLOJAAT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN2C1=NC(C(F)(F)F)=C2C(=O)OCC

Computed Properties

• Exact Mass: 335.972
• Monoisotopic Mass: 335.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6A^2
• XLogP3: 3.9

Experimental Properties

• Melting Point: 106-108°
• PSA: 43.60000
• LogP: 3.29230

Ethyl 8-bromo-2-(trifluoromethyl)imidazo-1,2-apyridine-3-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on Ethyl 8-bromo-2-(trifluoromethyl)imidazo-1,2-apyridine-3-carboxylate

Comprehensive Overview of Ethyl 8-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate (CAS No. 1038389-86-4)

Ethyl 8-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate (CAS No. 1038389-86-4) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an imidazo[1,2-a]pyridine core, a trifluoromethyl group, and a bromo substituent, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers frequently explore its applications in drug discovery, particularly for kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic scaffolds.

The compound's 8-bromo and 2-trifluoromethyl functional groups enhance its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. Recent studies highlight its role in developing small-molecule inhibitors targeting inflammatory pathways, a hot topic in autoimmune disease research. Additionally, its ethyl carboxylate moiety offers flexibility for further derivatization, catering to the trend of "fragment-based drug design" (FBDD) in AI-driven drug development pipelines.

From an industrial perspective, CAS No. 1038389-86-4 has gained attention due to its compatibility with green chemistry principles. Innovations in catalytic bromination and solvent-free synthesis methods address environmental concerns, resonating with the pharmaceutical industry's shift toward sustainable practices. Analytical techniques like HPLC and LC-MS are commonly employed to ensure high purity, meeting stringent regulatory standards for preclinical candidates.

Market trends indicate rising interest in imidazo[1,2-a]pyridine derivatives, driven by their broad-spectrum biological activities. Frequently searched queries include "synthetic routes for trifluoromethylated imidazopyridines" and "applications of bromo-substituted heterocycles," reflecting the scientific community's focus on structural optimization. This compound's stability under physiological conditions also positions it as a candidate for PET tracer development, a niche yet rapidly expanding field in diagnostic imaging.

In summary, Ethyl 8-bromo-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate exemplifies the intersection of synthetic efficiency and biomedical relevance. Its adaptability to cutting-edge methodologies—such as late-stage functionalization and high-throughput screening—ensures its continued prominence in both academic and industrial R&D landscapes.